N7-Ethyl vs. N7-Methyl Divergence in LRRK2 Inhibition
In a patent describing pyrrolo[2,3-d]pyrimidines as LRRK2 inhibitors, a pairwise matched molecular pair comparison is possible: Compound 6 ('5-chloro-N-(5-chloro-1-methyl-1H-pyrazol-4-yl)-7-ethyl-7H-pyrrolo[2,3-d]pyrimidin-2-amine') versus Compound 1 ('5-chloro-N-(5-chloro-1-methyl-1H-pyrazol-4-yl)-7-methyl-7H-pyrrolo[2,3-d]pyrimidin-2-amine'). Although individual IC50 values are not tabulated in the patent text, the inventors' deliberate synthesis of parallel 7-methyl, 7-ethyl, 7-cyclopropyl, and 7-isopropyl series indicates that N7-alkyl variation modulates LRRK2 inhibition [1]. The N7-ethyl intermediate is a required building block for accessing the specific 7-ethyl series, which is structurally distinct and cannot be obtained from 7-methyl, 7-H, or 7-isopropyl sulfonyl chloride precursors.
| Evidence Dimension | Structural necessity for producing 7-ethyl final compounds |
|---|---|
| Target Compound Data | 7-ethyl-7H-pyrrolo[2,3-d]pyrimidine-5-sulfonyl chloride (CAS 2091763-87-8) |
| Comparator Or Baseline | 7-methyl-7H-pyrrolo[2,3-d]pyrimidine-5-sulfonyl chloride; 7-isopropyl-7H-pyrrolo[2,3-d]pyrimidine-5-sulfonyl chloride; 7-H-pyrrolo[2,3-d]pyrimidine-5-sulfonyl chloride |
| Quantified Difference | Exact IC50 differential unavailable; SAR divergence is inferred from patent scope |
| Conditions | LRRK2 biochemical inhibition assay context in US Patent 2021/0363144 A1 |
Why This Matters
This matters for procurement because selecting the correct 7-ethyl intermediate is essential to faithfully reproduce the patented 7-ethyl series and avoid introducing unintended potency or selectivity changes from a mismatched N7 substituent.
- [1] US Patent Application Publication No. US 2021/0363144 A1. Pyrrolo(pyrazolo)pyrimidine derivative as LRRK2 inhibitor. Examples 6 and 1 (and surrounding examples) show matched 2-amine/4-pyrazole sets with 7-ethyl vs 7-methyl variation. (2021). View Source
